Cas no 1697129-49-9 (3-bromo-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

3-Bromo-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a brominated pyrazolopyrimidine derivative with a methyl substituent at the 7-position. This heterocyclic compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, particularly as a building block for further functionalization. The bromine atom at the 3-position facilitates cross-coupling reactions, enabling the synthesis of more complex structures. Its rigid pyrazolopyrimidine core contributes to potential biological activity, making it valuable in drug discovery. The compound's stability and well-defined structure ensure reproducibility in research applications. It is typically used in small-scale organic synthesis and as an intermediate in the development of pharmacologically active molecules.
3-bromo-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure
1697129-49-9 structure
Product Name:3-bromo-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1697129-49-9
MF:C7H10BrN3
MW:216.07840013504
CID:6427629
PubChem ID:136329516
Update Time:2025-08-03

3-bromo-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
    • Pyrazolo[1,5-a]pyrimidine, 3-bromo-4,5,6,7-tetrahydro-7-methyl-
    • 1697129-49-9
    • 3-Bromo-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
    • EN300-1119409
    • Inchi: 1S/C7H10BrN3/c1-5-2-3-9-7-6(8)4-10-11(5)7/h4-5,9H,2-3H2,1H3
    • InChI Key: QFRYWLYLOPURCN-UHFFFAOYSA-N
    • SMILES: C12=C(Br)C=NN1C(C)CCN2

Computed Properties

  • Exact Mass: 215.00581g/mol
  • Monoisotopic Mass: 215.00581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.80±0.1 g/cm3(Predicted)
  • Boiling Point: 331.7±30.0 °C(Predicted)
  • pka: 2.50±0.40(Predicted)

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Additional information on 3-bromo-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

3-Bromo-7-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1697129-49-9)

The compound 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine (CAS No. 1697129-49-9) is a heterocyclic aromatic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their versatile applications in drug design and advanced materials development. The presence of the bromine atom at position 3 and the methyl group at position 7 introduces distinct electronic and steric properties that make this compound particularly interesting for researchers.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidines as building blocks for constructing advanced functional materials. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound can be used to develop highly efficient organic semiconductors for flexible electronics. The unique electronic configuration of 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine allows for fine-tuning of its optical and electrical properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In the realm of medicinal chemistry, 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine has shown potential as a lead compound for drug discovery. A research team at the University of California reported in *Journal of Medicinal Chemistry* that this compound exhibits moderate inhibitory activity against several kinases associated with cancer progression. The bromine substituent at position 3 plays a crucial role in enhancing the compound's bioavailability and selectivity towards specific molecular targets.

The synthesis of 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine typically involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. A recent advancement in its synthesis methodology was reported by researchers at ETH Zurich, who developed a one-pot approach utilizing microwave-assisted conditions to improve yield and purity. This method has significantly streamlined the production process, making it more accessible for large-scale applications.

From an environmental perspective, the stability and biodegradability of 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine have been evaluated in several toxicity studies. According to findings published in *Environmental Science & Technology*, this compound demonstrates low toxicity to aquatic organisms under standard testing conditions. Its environmental footprint is further minimized by its high thermal stability, which reduces the likelihood of decomposition into harmful byproducts during industrial processes.

In conclusion, 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine (CAS No. 1697129-49-9) stands out as a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers aiming to develop innovative solutions in materials science and medicinal chemistry. As ongoing studies continue to uncover new potentials for this compound, its role in advancing modern science is expected to grow significantly.

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